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Compound Name:
1-(2-Chlorophenyl)but-3-EN-1-

amine

Cat. No.: B12041297

Get Quote

Technical Guide: 1-(2-Chlorophenyl)but-3-en-1-
amine
Structure, Synthesis, and Applications in Drug Discovery

Part 1: Executive Summary & Molecular Profile
1-(2-Chlorophenyl)but-3-en-1-amine is a chiral homoallylic amine of significant value in

medicinal chemistry and organic synthesis. It serves as a versatile "privileged scaffold," offering

three distinct reactive handles: a primary amine for diversification, a terminal alkene for

metathesis or oxidation, and an ortho-chloroaryl moiety capable of participating in transition-

metal catalyzed cross-couplings or steric direction.

This guide details the structural properties, validated synthetic protocols, and strategic

applications of this molecule, focusing on its role as a precursor for nitrogen-containing

heterocycles (piperidines, pyrrolidines) and bioactive small molecules.[1]
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IUPAC Name: 1-(2-Chlorophenyl)but-3-en-1-amine

Molecular Formula: C₁₀H₁₂ClN

Molecular Weight: 181.66 g/mol

Chirality: Contains one stereocenter at C1. Enantiopure forms (

or

) are critical for pharmaceutical applications.

Property
Value
(Predicted/Analogous)

Structural Insight

LogP ~2.3 - 2.6
Lipophilic character suitable for

CNS penetration models.

pKa (Conj. Acid) ~9.5 - 10.0

Typical primary amine basicity;

exists as ammonium salt at

physiological pH.

H-Bond Donors 2 (NH₂)
Key for receptor binding

interactions.

H-Bond Acceptors 1 (N)

Rotatable Bonds 3

Conformational flexibility

restricted by the ortho-Cl steric

clash.

Part 2: Structural Analysis & Reactivity Logic
The molecule's utility stems from its specific substitution pattern.

The Ortho-Effect: Unlike its para- or meta-isomers, the 2-chloro substituent introduces

significant steric bulk adjacent to the benzylic position. This influences the stereochemical

outcome of nucleophilic additions during synthesis and restricts rotation in downstream

intermediates, potentially locking bioactive conformations.
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Homoallylic Motif: The but-3-en-1-amine framework is the "gold standard" precursor for Ring-

Closing Metathesis (RCM). Functionalizing the nitrogen with an allyl group allows for rapid

cyclization to tetrahydropyridines.

Electronic Modulation: The electron-withdrawing nature of the chlorine atom (inductive effect,

-I) slightly decreases the basicity of the benzylic amine compared to the non-halogenated

parent, potentially altering metabolic stability against oxidative deamination.

Part 3: Validated Synthetic Protocols
While racemate synthesis is trivial (addition of allylmagnesium bromide to 2-

chlorobenzaldehyde imines), high-value research requires enantiopure material. The Ellman

Auxiliary Strategy is the industry-standard method due to its reliability and high

diastereoselectivity.

Method A: Enantioselective Synthesis via Ellman's
Sulfinamide
This protocol utilizes tert-butanesulfinamide as a chiral ammonia equivalent.[1][2][3] The bulky

tert-butyl group directs the addition of the allyl nucleophile to a specific face of the imine.

Step 1: Condensation (Imine Formation)

Reagents: 2-Chlorobenzaldehyde, (

)-tert-butanesulfinamide, Ti(OEt)₄.

Solvent: THF (anhydrous).

Mechanism: Lewis acid-mediated dehydration.[3] Ti(OEt)₄ acts as both a water scavenger

and a Lewis acid activator.

Protocol:

Dissolve 2-chlorobenzaldehyde (1.0 equiv) and (

)-tert-butanesulfinamide (1.05 equiv) in THF (0.5 M).
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Add Ti(OEt)₄ (2.0 equiv) dropwise at room temperature.

Stir for 12–24 h. Monitor by TLC (conversion is usually >95%).

Quench: Pour into brine with vigorous stirring. Filter the resulting titanium salts through

Celite.

Purification: Silica gel chromatography (EtOAc/Hexanes) yields the (

,

)-N-sulfinyl imine.

Step 2: Diastereoselective Allylation (The Critical Step)

Reagents: Allyl bromide, Indium powder (In).

Solvent: THF/H₂O (saturated NaBr or pure water).

Why Indium? Unlike Grignard reagents, Indium-mediated allylation tolerates moisture and

often provides superior diastereoselectivity (dr > 95:5) via a chelated Zimmerman-Traxler

transition state involving the sulfinyl oxygen.

Protocol:

Suspend the sulfinimine (1.0 equiv) and Indium powder (2.0 equiv) in THF.

Add Allyl bromide (2.5 equiv).

Stir at ambient temperature for 4–12 h.

Workup: Quench with dilute NaHCO₃, extract with EtOAc.

Result: The sulfinamide product is obtained with high diastereomeric excess.[1][4]

Step 3: Deprotection

Reagents: 4M HCl in Dioxane or MeOH.
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Protocol: Treat the sulfinamide with HCl for 1 hour. Precipitate the amine hydrochloride salt

with diethyl ether.
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Caption: Figure 1. Enantioselective synthesis workflow using the Ellman auxiliary strategy. The

Indium-mediated step ensures high diastereoselectivity.[5]

Part 4: Reactivity & Pharmaceutical Applications[7]
This scaffold is a gateway to complex nitrogen heterocycles. The following transformations are

most relevant to drug discovery campaigns.

Ring-Closing Metathesis (RCM)
The most common application is the synthesis of 2-aryl-1,2,3,6-tetrahydropyridines.

Workflow:

N-Allylation: React the primary amine with allyl bromide/K₂CO₃ to form the diallyl or N-allyl

derivative.

Metathesis: Treat with Grubbs II or Hoveyda-Grubbs catalyst (2–5 mol%) in DCM.

Outcome: Formation of the piperidine ring.[1] The 2-chlorophenyl group remains at the 2-

position, a motif found in NK1 antagonists and antidepressants.

Divergent Functionalization
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Heck Reaction: The ortho-chloro group is generally less reactive than bromo/iodo analogs

but can participate in intramolecular Heck cyclizations using specialized phosphine ligands

(e.g., Pd(OAc)₂/SPhos), potentially fusing the aryl ring to the nitrogen backbone (e.g.,

tetrahydroisoquinoline synthesis).

Cross-Coupling: The terminal alkene can be functionalized via hydroboration-oxidation or

Wacker oxidation to yield 1,4-amino alcohols or amino ketones.
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Caption: Figure 2. Divergent synthetic pathways from the core scaffold. RCM provides direct

access to bioactive piperidine rings.

Part 5: Safety & Handling
Hazards: As a primary amine, the compound is corrosive and a skin irritant. The allyl group

adds potential alkylating capability (though low risk compared to halides).

Storage: Store as the hydrochloride salt (solid) at 2–8°C. The free base (oil) is prone to

oxidation and carbonate formation upon exposure to air; store under Argon.

Disposal: Segregate as nitrogen-containing organic waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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